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Compound of Interest

Compound Name: Cyclobutanesulfonyl chloride
CAS No.: 338453-16-0
Cat. No.: B1358737
Get Quote
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Executive Summary

Cyclobutanesulfonyl chloride (CAS: 338453-16-0) is a critical organosulfur building block in
medicinal chemistry, increasingly utilized as a robust aliphatic sulfonylating agent. Unlike its
aromatic counterparts (e.g., tosyl chloride), it offers a unique three-dimensional steric profile
due to the puckered conformation of the cyclobutane ring. This guide provides a
comprehensive analysis of its physicochemical properties, synthetic pathways, and handling
protocols, designed to support high-fidelity applications in drug discovery and material science.

Chemical Identity & Structural Analysis[1][2]

The cyclobutane ring introduces specific conformational constraints that distinguish this
reagent from linear alkyl sulfonyl chlorides. The ring exists primarily in a "puckered"” or
"butterfly" conformation to relieve torsional strain (eclipsing interactions), resulting in a dihedral

angle of approximately 25-35°.
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Property Data

IUPAC Name Cyclobutanesulfonyl chloride

CAS Number 338453-16-0

Molecular Formula C4H7CIO2S

Molecular Weight 154.62 g/mol

SMILES C1CC(C1)S(=0)(=0)CI

InChl Key REWZIICPWFGXJJ-UHFFFAOYSA-N

The sulfonyl chloride group (-SO2Cl) is attached

to a secondary carbon, influencing nucleophilic
Structure Note o o

substitution rates due to steric hindrance from

the ring methylene groups.[1]

Physicochemical Profile

The following data aggregates experimental values and high-confidence predicted models
suitable for process engineering and safety planning.

Table 1: Physical Properties
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Property Value Conditions |/ Notes

Purity dependent; yellowing
Appearance Colorless to light yellow liquid indicates potential hydrolysis

or sulfur impurities.

@ 760 mmHg (Predicted).
Boiling Point 217.4+£7.0°C Decomposition likely before
boiling at atm pressure.

) High density characteristic of
Density 1.42 + 0.1 g/cm3 )
sulfonyl chlorides.

Refractive Index ( Varies by source; verify with

1.460 — 1.506 .

) lot-specific CoA.

Flash Point 85.3+18.2°C Closed Cup. Combustible.
Hydrolyzes to

B ] cyclobutanesulfonic acid and

Solubility Reacts with water _
HCI. Soluble in DCM, THF,
EtOAc, Toluene.

Vapor Pressure 0.2 £ 0.4 mmHg @ 25 °C (Low volatility).

Spectroscopic Signature (Predicted)
e 1H NMR (CDCIs, 400 MHz): The methine proton (
-H) attached to the sulfonyl group is significantly deshielded.
o ~4.3-4.5 ppm (1H, m,
-CH-S0:Cl)
o ~2.4-2.7 ppm (2H/4H, m, ring CH2)
o ~1.9-2.2 ppm (remaining ring protons)

o Note: The puckered ring creates complex multiplets due to non-equivalent cis/trans
relationships relative to the substituent.
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» IR Spectrum: Characteristic sulfonyl chloride stretches.
o Asymmetric SOz stretch: ~1360-1380 cm—!

o Symmetric SO2 stretch: ~1160-1180 cm~1

Synthetic Utility & Protocols
Synthesis Workflow (Thiouronium Route)

The most robust synthesis for laboratory scale avoids the handling of gaseous cyclobutane and
utilizes the oxidative chlorination of a thiol or isothiouronium salt intermediate.

Thiourea, EtOH DCM Extraction
Cyclobutyl Bromide Reflux, 3h > Isothiouronium Salt Cool t0 0°C o Oxidative Chlorination Distillation > Cyclobutanesulfonyl Chloride
(Starting Material) (Intermediate) = (Cl2/H20 or NCS/HCI) (Final Product)

Click to download full resolution via product page

Figure 1: Synthetic pathway via oxidative chlorination.

Protocol: Sulfonamide Coupling

Objective: Coupling Cyclobutanesulfonyl chloride with a primary amine (R-NH2).

e Preparation: Dissolve 1.0 equiv of amine and 1.2 equiv of tertiary amine base (e.g., TEA,
DIPEA) in anhydrous DCM (0.2 M concentration).

» Addition: Cool solution to 0°C under N2 atmosphere. Add 1.1 equiv of Cyclobutanesulfonyl

chloride dropwise.

o Expert Insight: The dropwise addition is critical. The reaction is exothermic, and
temperature spikes can lead to hydrolysis if ambient moisture is present.

e Reaction: Stir at 0°C for 30 mins, then warm to RT for 2—4 hours. Monitor by TLC or LC-MS.

o Workup: Quench with saturated NaHCOs. Extract with DCM. Wash organic layer with 1M
HCI (to remove unreacted amine/base) and brine. Dry over MgSOa.
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Stability, Reactivity & Safety
Hydrolytic Instability

Cyclobutanesulfonyl chloride is moisture sensitive. Upon contact with water, it hydrolyzes to
form cyclobutanesulfonic acid and hydrochloric acid.

e Reaction:

« Implication: Bottles must be stored under inert gas (Argon/Nitrogen) and sealed with
Parafilm. White fumes upon opening indicate HCI formation and significant degradation.

Thermal Stability

While the boiling point is predicted >200°C, sulfonyl chlorides are prone to thermal
decomposition, releasing SOz and leaving behind the alkyl chloride.

» Storage: Store at -20°C for long-term stability.

« Distillation: If purification is required, use vacuum distillation (<5 mmHg) to keep the bath
temperature below 80°C.

QC Decision Logic

Use this logic flow to validate reagent quality before critical experiments.
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Visual Inspection
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Figure 2: Quality Control Decision Tree.
Applications in Drug Discovery[3][4]
The cyclobutane moiety serves as a bioisostere for phenyl or isopropyl groups, offering:

o Metabolic Stability: The cycloalkane ring is generally more resistant to oxidative metabolism
(CYP450) than linear alkyl chains.

o Conformational Restriction: The ring locks the vector of the sulfonyl group, potentially
improving binding affinity in protein pockets compared to flexible chains.

o Chemical Toolsets: Used in the synthesis of covalent inhibitors or chemical probes (e.g., for
IRE1 kinase research) where the electrophilic sulfonyl chloride can derivatize nucleophilic
residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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